Cas no 121282-96-0 (Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI))

• Product name: Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI)
• CAS No: 121282-96-0
• MF: C₉H₁₂N₂
• MW: 148.20498
• CID: 133295
• PubChem ID: 14145428

Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI)
• Quinazoline, 5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI)
• (R)-5-Methyl-5,6,7,8-tetrahydroquinazoline
• SCHEMBL13983944
• 121282-96-0
• (5R)-5-Methyl-5,6,7,8-tetrahydroquinazoline

• Inchi： InChI=1S/C9H12N2/c1-7-3-2-4-9-8(7)5-10-6-11-9/h5-7H,2-4H2,1H3/t7-/m1/s1
• InChI Key： PHOWVVXYAVZXHX-SSDOTTSWSA-N
• SMILES： C[C@@H]1CCCC2=NC=NC=C12

Computed Properties

• Exact Mass: 148.10016
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78